Cas no 24755-73-5 (5-Allylidene-10,11-dihydro-5H-dibenzoa,d7annulene (Stabilized with Hydroquinone))

• Product Name: 5-Allylidene-10,11-dihydro-5H-dibenzoa,d7annulene (Stabilized with Hydroquinone)
• CAS No: 24755-73-5
• MF: C₁₈H₁₆
• MW: 232.319644927979
• CID: 239608
• PubChem ID: 616060
• Update Time: 2025-07-21

5-Allylidene-10,11-dihydro-5H-dibenzoa,d7annulene (Stabilized with Hydroquinone) Chemical and Physical Properties

Names and Identifiers

• 5H-Dibenzo[a,d]cycloheptene,10,11-dihydro-5-(2-propen-1-ylidene)-
• 11-prop-2-enylidene-5,6-dihydrodibenzo[2,1-b:2',1'-f][7]annulene
• 5-ALLYLIDENE-10,11-DIHYDRO-5H-DIBENZO[A,D]CYCLOHEPTENE
• 5-(2-Propenylidene)-10,11-dihydro-5H-dibenzo[a,d]cycloheptene
• 9-allyliden-dibenzocycloheptadien
• Nortriptyline hydrochloride impurity H [EP]
• UNII-HO099IV58D
• 5-Allylidene-10,11-dihydro-5H-dibenzoa,d7annulene (Stabilized with Hydroquinone)
• DTXSID30179475
• 2-prop-2-enylidenetricyclo[9.4.0.03,8]pentadeca-1(15),3,5,7,11,13-hexaene
• AKOS005216036
• 5H-Dibenzo[a,d]cycloheptene, 10,11-dihydro-5-(2-propen-1-ylidene)-
• 2-prop-2-enylidenetricyclo[9.4.0.03, 8]pentadeca-1(15), 3, 5, 7, 11, 13-hexaene
• 5-propenylidene-10,11-dihydro-5H-dibenzo[a,d]cyclohepten
• HO099IV58D
• FT-0711860
• 2-(prop-2-en-1-ylidene)tricyclo[9.4.0.0?,?]pentadeca-1(11),3(8),4,6,12,14-hexaene
• NORTRIPTYLINE HYDROCHLORIDE IMPURITY H [EP IMPURITY]
• 5-Allylidene-10,11-dihydro-5H-dibenzo[a,d][7]annulene (Stabilized with Hydroquinone)
• 24755-73-5
• 5-propenylidene-10,11-dihydro-5H-dibenzo(a,d)cyclohepten
• 5-propenylidene-10,11-dihydro-5H-dibenzo(a,d)cycloheptene
• 5H-Dibenzo(a,d)cycloheptene, 10,11-dihydro-5-(2-propen-1-ylidene)-
• 5-Prop-2-en-1-ylidene-10,11-dihydro-5H-dibenzo(a,d)(7)annulene
• Q27280024
• 5-propenylidene-10,11-dihydro-5H-dibenzo (a,d)cyclohepten

• Inchi： 1S/C18H16/c1-2-7-18-16-10-5-3-8-14(16)12-13-15-9-4-6-11-17(15)18/h2-11H,1,12-13H2
• InChI Key： WYNDAXXIOHYNBD-UHFFFAOYSA-N
• SMILES： C1C2C=CC=CC=2/C(=C/C=C)/C2C=CC=CC=2C1

Computed Properties

• Exact Mass: 232.12500
• Monoisotopic Mass: 232.125200510g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 299
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.5
• Topological Polar Surface Area: 0Ų

Experimental Properties

• Density: 1.092
• Boiling Point: 367.5°C at 760 mmHg
• Flash Point: 190.4°C
• Refractive Index: 1.657
• PSA: 0.00000
• LogP: 4.40290
• Vapor Pressure: 0.0±0.4 mmHg at 25°C

5-Allylidene-10,11-dihydro-5H-dibenzoa,d7annulene (Stabilized with Hydroquinone) Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Dibenzocycloheptenes Dibenzocycloheptenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Dibenzocycloheptenes

Additional information on 5-Allylidene-10,11-dihydro-5H-dibenzoa,d7annulene (Stabilized with Hydroquinone)

Introduction to 5-Allylidene-10,11-dihydro-5H-dibenzoa,d7annulene (Stabilized with Hydroquinone) and Its CAS No. 24755-73-5

The compound 5-Allylidene-10,11-dihydro-5H-dibenzoa,d7annulene (Stabilized with Hydroquinone), identified by the CAS number 24755-73-5, is a fascinating molecule with significant implications in the field of organic chemistry and pharmaceutical research. This bicyclic system, featuring an allylidene group and a hydroquinone stabilizer, has garnered attention due to its unique structural and electronic properties. The stabilization provided by hydroquinone not only enhances the compound's shelf life but also influences its reactivity, making it a valuable tool in synthetic chemistry and material science.

In recent years, the study of heterocyclic compounds has seen remarkable advancements, particularly in the realm of benzoannulenes. These macrocyclic structures exhibit a rich spectrum of chemical behaviors, which make them attractive for designing novel materials and bioactive molecules. The presence of the allylidene moiety in 5-Allylidene-10,11-dihydro-5H-dibenzoa,d7annulene introduces a high degree of unsaturation, enabling diverse functionalization pathways. This feature has been exploited in various synthetic strategies to develop complex scaffolds for drug discovery.

One of the most intriguing aspects of this compound is its potential application in photopharmacology. The extended π-conjugation system in benzoannulenes allows for tunable absorption and emission properties, making them promising candidates for optogenetic tools and fluorescent probes. Recent studies have demonstrated that derivatives of benzoannulenes can be used to develop photoactivatable proteins and small molecules, which are essential for studying dynamic biological processes. The stabilizing effect of hydroquinone ensures that these photoactive compounds remain robust under various experimental conditions.

The role of hydroquinone as a stabilizer is particularly noteworthy. Hydroquinone is known for its ability to scavenge reactive oxygen species, thereby protecting sensitive organic molecules from degradation. In the context of 5-Allylidene-10,11-dihydro-5H-dibenzoa,d7annulene, hydroquinone acts as a sacrificial agent, maintaining the integrity of the allylidene group during storage and reaction processes. This protective mechanism has been crucial in enabling researchers to explore the synthetic utility of this compound without worrying about premature decomposition.

From a synthetic chemistry perspective, the allylidene group provides a versatile handle for further functionalization. It can undergo various reactions such as condensation, oxidation, and cross-coupling, allowing for the construction of increasingly complex molecular architectures. For instance, recent research has shown that 5-Allylidene-10,11-dihydro-5H-dibenzoa,d7annulene can be used as a precursor in the synthesis of polycyclic aromatic compounds with potential pharmaceutical applications. These derivatives have been investigated for their antimicrobial and anti-inflammatory properties.

The deuterated version (d7) of this compound offers additional advantages in spectroscopic studies. Deuterium labeling can enhance the resolution and sensitivity of nuclear magnetic resonance (NMR) spectroscopy, providing valuable insights into reaction mechanisms and molecular interactions. This has been particularly useful in studying the dynamics of benzoannulenes in solution and their interactions with biological targets. The combination of NMR with other advanced techniques such as mass spectrometry and computational chemistry has enabled a deeper understanding of these complex systems.

In conclusion, 5-Allylidene-10,11-dihydro-5H-dibenzoa,d7annulene (Stabilized with Hydroquinone) is a multifaceted compound with broad applications in synthetic chemistry, photopharmacology, and material science. Its unique structural features and the protective effect of hydroquinone make it an indispensable tool for researchers exploring new frontiers in organic chemistry. As our understanding of molecular interactions continues to evolve, compounds like this are poised to play a pivotal role in shaping the future of pharmaceutical innovation.